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Compound of Interest

Compound Name: (R)-Norfluoxetine-d5

Cat. No.: B565245

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

(R)-Norfluoxetine-d5 is a deuterated stable isotope-labeled internal standard used in the
guantitative analysis of norfluoxetine, the primary active metabolite of the antidepressant drug
fluoxetine. Its application is critical in therapeutic drug monitoring (TDM) to ensure patient
safety and optimize treatment efficacy. The use of a stable isotope-labeled internal standard is
the gold standard in quantitative mass spectrometry-based bioanalysis, as it helps to correct for
variability in sample preparation and matrix effects, thereby improving the accuracy and
precision of the results.[1][2][3][4]

Therapeutic drug monitoring of fluoxetine and its metabolite is essential due to the significant
interindividual variability in patient pharmacokinetics, potential drug-drug interactions, and the
need to maintain concentrations within the therapeutic window to avoid adverse effects or lack
of efficacy.[5][6] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly
sensitive and selective method for the simultaneous quantification of fluoxetine and
norfluoxetine in biological matrices.[6][7][8][9]

Quantitative Data Summary

The following tables summarize quantitative data from various validated LC-MS/MS methods
for the analysis of fluoxetine and norfluoxetine in human plasma. These methods commonly
employ a deuterated internal standard, such as (R)-Norfluoxetine-d5 or a related analogue
like Fluoxetine-d>5.
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Table 1: Linearity and Sensitivity of LC-MS/MS Methods

. Linearity
Analyte Matrix LLOQ (ng/mL) Reference
Range (ng/mL)
Fluoxetine Human Plasma 0.05-20 0.05 [8]
Norfluoxetine Human Plasma 0.05- 20 0.05 [8]
Fluoxetine Human Plasma 0.27 - 22 0.27 [7]
Norfluoxetine Human Plasma 0.27 - 22 0.27 [7]
Fluoxetine Human Plasma 10 - 800 10 [10]
Norfluoxetine Human Plasma 10 - 800 10 [10]
_ Dried Blood
Fluoxetine 10 - 750 10 [11]
Spots
) Dried Blood
Norfluoxetine 10 - 750 10 [11]
Spots
Fluoxetine Human Plasma 8- 200 8 [12]
Norfluoxetine Human Plasma 8 -200 8 [12]

Table 2: Precision and Accuracy of LC-MS/MS Methods
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Intra-assay Inter-assay Accuracy
Analyte Matrix Precision Precision (%Bias or Reference
(%CV) (%CV) %Recovery)
_ Human
Fluoxetine <15 <15 <t+15 [8]
Plasma
) Human
Norfluoxetine <15 <15 <*15 [8]
Plasma
] Dried Blood 97.98 -
Fluoxetine 3.13-9.61 Not Reported [11]
Spots 110.44
) Dried Blood 100.25 -
Norfluoxetine 3.54-7.99 Not Reported [11]
Spots 105.8
) Human
Fluoxetine 1.7-6.7 1.9-10.2 88.4-112.2 [10]
Plasma
_ Human
Norfluoxetine 3.5-14.9 23-14.8 89.2-109.5 [10]
Plasma

Experimental Protocols

The following is a representative protocol for the quantification of fluoxetine and norfluoxetine in

human plasma using LC-MS/MS with (R)-Norfluoxetine-d5 as an internal standard. This

protocol is a synthesis of methodologies reported in the literature.[7][8]

Materials and Reagents

Fluoxetine hydrochloride reference standard

Norfluoxetine hydrochloride reference standard

(R)-Norfluoxetine-d5 internal standard

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)
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Formic acid (LC-MS grade)

Ammonium formate

Water (deionized, 18 MQ-cm)

Human plasma (drug-free)

Methyl tert-butyl ether (MTBE)

Instrumentation

 Liquid chromatograph (e.g., Shimadzu, Waters)

e Tandem mass spectrometer with an electrospray ionization (ESI) source (e.g., SCIEX,
Thermo Fisher)

e Analytical column: C18 or Biphenyl column (e.g., Kinetex 2.6 um Biphenyl, 100 x 2.1 mm)[9]

Standard Solution Preparation

e Stock Solutions (1 mg/mL): Prepare individual stock solutions of fluoxetine, norfluoxetine,
and (R)-Norfluoxetine-d5 in methanol.

o Working Solutions: Prepare serial dilutions of the fluoxetine and norfluoxetine stock solutions
in methanol:water (50:50, v/v) to create calibration standards and quality control (QC)
samples.

e Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the (R)-Norfluoxetine-d5 stock
solution in methanol:water (50:50, v/v).

Sample Preparation (Supported Liquid Extraction)

e To 100 pL of human plasma, add 10 pL of the internal standard working solution ((R)-
Norfluoxetine-d5).

o Vortex briefly to mix.

o Load the sample onto a supported liquid extraction (SLE) plate.
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Allow the sample to absorb for 5 minutes.

Add 1 mL of methyl tert-butyl ether (MTBE) and allow it to elute by gravity for 5 minutes.

Collect the eluate and evaporate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 puL of mobile phase A.

Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

e Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water

¢ Mobile Phase B: 5 mM Ammonium Formate + 0.1% Formic Acid in Methanol/Acetonitrile
(50:50, viv)

e Flow Rate: 0.4 mL/min

e Injection Volume: 2 uL

e Column Temperature: 40°C
e Gradient Elution:

0.00 min: 30% B

o

3.00 min: 50% B

[¢]

5.00 min: 100% B

[¢]

7.00 min: 100% B

[e]

7.10 min: 10% B

o

[¢]

9.50 min: 10% B

 lonization Mode: Positive Electrospray lonization (ESI+)
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e Multiple Reaction Monitoring (MRM) Transitions:
o Fluoxetine: m/z 310 - 44
o Norfluoxetine: m/z 296 - 134

o (R)-Norfluoxetine-d5: m/z 301 — 139 (example, exact mass may vary based on
deuteration pattern)

Data Analysis

o Quantify fluoxetine and norfluoxetine by calculating the peak area ratio of the analyte to the
internal standard ((R)-Norfluoxetine-d5).

o Construct a calibration curve by plotting the peak area ratios against the concentration of the
calibration standards.

o Determine the concentrations of the unknown samples and QCs from the calibration curve
using a weighted (1/x?) linear regression.

Diagrams
CYP2D6, CYP2C19, . N-demethylation Norfluoxetine
Fluoxetine : .
CYP3A4, CYP2C9 (Active Metabolite)

Click to download full resolution via product page

Caption: Metabolic pathway of Fluoxetine to Norfluoxetine.
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Sample Preparation

1. Plasma Sample Collection

2. Add (R)-Norfluoxetine-d5
Internal Standard

3. Supported Liquid Extraction (SLE)

4. Evaporation

5. Reconstitution

6. LC-MS/MS Analysis

7. Data Processing and
Quantification

8. Concentration Report

Click to download full resolution via product page

Caption: Experimental workflow for TDM of Fluoxetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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